Cas no 1805182-43-7 (Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate)

• Product Name: Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate
• CAS No: 1805182-43-7
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4876272
• Update Time: 2025-06-13

Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-9-7(8(11)12)5(3-13)6(4-14-9)10(15)17-2/h4,8H,1-2H3
• InChI Key： BVZHIYLJLDRLFD-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(=O)OC)C=1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 72.2

Additional information on Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate

Comprehensive Overview of Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS No. 1805182-43-7)

Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS No. 1805182-43-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a methoxy group and a carboxylate ester, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate for its potential role in developing novel kinase inhibitors and antiviral agents. The incorporation of fluorine atoms, as seen in the difluoromethyl moiety, is a strategic approach to improve the pharmacokinetic properties of lead compounds. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The synthetic utility of CAS No. 1805182-43-7 extends beyond pharmaceuticals. Its cyano and ester functionalities allow for further derivatization, making it a key candidate for crop protection chemicals and specialty materials. Agrochemical companies are exploring its use in designing next-generation herbicides and pesticides, leveraging its structural features to enhance target specificity and environmental safety. This application resonates with current global discussions on sustainable agriculture and green chemistry.

From a technical perspective, the compound’s pyridine core offers excellent thermal and chemical stability, which is critical for high-performance applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate, ensuring purity and consistency for industrial use. Quality control protocols for this compound are stringent, reflecting its importance in preclinical research and process chemistry.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of advanced intermediates like CAS No. 1805182-43-7. Companies specializing in fine chemicals are investing in scalable production methods to meet the demands of drug development pipelines. Additionally, the compound’s relevance to bioconjugation and proteomics research has expanded its footprint in life sciences, a sector experiencing rapid growth due to advancements in precision medicine.

In summary, Methyl 4-cyano-3-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS No. 1805182-43-7) represents a critical intersection of chemical innovation and applied science. Its multifaceted applications—from pharmaceutical intermediates to agrochemicals—highlight its importance in addressing contemporary challenges in health and sustainability. As research continues to uncover new uses for this compound, its role in shaping future technologies is poised to expand significantly.